N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-(3-methylphenyl)-4-(morpholin-4-ylmethyl)benzamide
• InChI: InChI=1S/C19H22N2O2/c1-15-3-2-4-18(13-15)20-19(22)17-7-5-16(6-8-17)14-21-9-11-23-12-10-21/h2-8,13H,9-12,14H2,1H3,(H,20,22)
• InChI Key: QABAVABHJRZPSS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)CN3CCOCC3

Description

N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide, also known as NSC-319726, is a synthetic compound that has shown promising results in scientific research. This compound belongs to the class of benzamides and has been studied for its potential use in cancer treatment.

Mechanism of Action

N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide works by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is a chaperone protein that helps in the folding and stabilization of other proteins, including those involved in cancer cell growth and survival. Inhibition of HSP90 leads to the degradation of these proteins, resulting in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide has been shown to have a selective toxicity towards cancer cells, with minimal effects on normal cells. This compound has also been shown to inhibit the formation of blood vessels that supply nutrients to cancer cells, a process known as angiogenesis. Additionally, N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide has been shown to enhance the sensitivity of cancer cells to radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide is its ability to selectively target cancer cells, making it a potential candidate for cancer treatment. However, one limitation is the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide research. One potential direction is to investigate its potential use in combination with other cancer drugs to enhance its efficacy. Additionally, further studies are needed to determine the optimal dosage and treatment duration for N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide. Finally, more research is needed to determine the safety and efficacy of N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide in human clinical trials.
In conclusion, N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide is a synthetic compound that has shown promising results in scientific research for its potential use in cancer treatment. Its selective toxicity towards cancer cells and ability to inhibit HSP90 make it a potential candidate for cancer treatment. However, further studies are needed to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide involves the reaction of 3-methylbenzoyl chloride and 4-(4-morpholinylmethyl)aniline in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide.

Scientific Research Applications

N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth and proliferation of various cancer cell lines such as breast, colon, and lung cancer cells. Additionally, N-(3-methylphenyl)-4-(4-morpholinylmethyl)benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.